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Compound of Interest

Compound Name: RO-275

Cat. No.: B12373152

For Researchers, Scientists, and Drug Development Professionals

Introduction

RO-275 is a potent and selective inhibitor of the Hyperpolarization-activated Cyclic Nucleotide-
gated (HCN) channel 1 (HCN1). HCN channels are crucial regulators of neuronal excitability
and cardiac rhythm. The selective inhibition of HCN1 by RO-275 makes it a valuable tool for
investigating the physiological and pathological roles of this specific channel isoform in various
cellular contexts. These application notes provide a detailed protocol for the dissolution of RO-
275 and its application in cell culture experiments.
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Parameter Value Reference
Molecular Weight 351.79 g/mol [1]
Solubility DMSO: 5 mg/mL (14.21 mM)

ICso (HCN1) 0.046 uM

ICso (HCN2) 14.3 uM

ICso (HCN3) 4.6 UM

ICs0 (HCNA4) 13.9 pM

Recommended Final DMSO

Concentration in Cell Culture =0.5% (viv) 12163]
Storage of Solid Compound -20°C for up to 3 years [1]
Storage of Stock Solution (in -80°C for up to 6 months; 4]
DMSO) -20°C for up to 1 month

Experimental Protocols
Protocol 1: Preparation of a 10 mM RO-275 Stock
Solution in DMSO

Materials:

RO-275 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator (optional)

Methodology:
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o Aseptic Technique: Perform all steps under a sterile biological safety cabinet to maintain the
sterility of the stock solution.

» Weighing: Accurately weigh the desired amount of RO-275 powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 3.52 mg of RO-275 (Molecular Weight: 351.79
g/mol).

¢ Dissolution:

[e]

Add the weighed RO-275 powder to a sterile microcentrifuge tube.

o Add the calculated volume of sterile DMSO. For a 10 mM stock from 3.52 mg, add 1 mL of
DMSO.

o Vortex the solution vigorously for several minutes to facilitate dissolution.

o If the compound does not fully dissolve, gentle warming in a water bath (up to 60°C) or
sonication can be applied. Visually inspect the solution to ensure it is clear and free of
particulates.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[4]

Protocol 2: Preparation of Working Solutions for Cell
Culture

Materials:
e 10 mM RO-275 stock solution in DMSO
¢ Pre-warmed, complete cell culture medium appropriate for your cell line

o Sterile tubes for dilution
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Methodology:

o Determine Final Concentration: Decide on the final concentration of RO-275 required for
your experiment based on literature or dose-response optimization.

» Serial Dilution (if necessary): For very low final concentrations, it may be necessary to
perform an intermediate dilution of the 10 mM stock solution in sterile DMSO.

e Dilution into Culture Medium:
o Pre-warm the complete cell culture medium to 37°C.

o Calculate the volume of the RO-275 stock solution needed to achieve the desired final
concentration in the final volume of culture medium. Crucially, ensure the final
concentration of DMSO does not exceed 0.5% (v/v) to avoid solvent-induced cytotoxicity.
[2][3][5] For example, to achieve a 10 puM final concentration in 10 mL of medium, add 10
pL of the 10 mM stock solution. This results in a final DMSO concentration of 0.1%.

o To avoid precipitation of the hydrophobic compound, add the RO-275 stock solution
dropwise to the pre-warmed medium while gently vortexing or swirling the tube.[1] Do not
add the aqueous medium to the concentrated DMSO stock.

o Application to Cells: Immediately apply the freshly prepared working solution to your cell
cultures.

e Solvent Control: It is essential to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the RO-275 treated samples.

Visualizations
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Experimental Workflow for RO-275 Solution Preparation
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pre-warmed cell culture medium
(Final DMSO < 0.5%)

(Apply to cell culture)
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Caption: Workflow for preparing RO-275 stock and working solutions.
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Hypothetical Signaling Pathway of HCN1 Inhibition by RO-275
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Caption: Potential effects of RO-275 on a neuronal signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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